Cas no 46168-27-8 (2-amino-1-(1H-indol-3-yl)ethanol)

• Product Name: 2-amino-1-(1H-indol-3-yl)ethanol
• CAS No: 46168-27-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 930255
• PubChem ID: 58961
• Update Time: 2025-06-14

2-amino-1-(1H-indol-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1H-indol-3-yl)ethanol
• DTXSID60275636
• 46168-27-8
• SCHEMBL30322
• 2-amino-1-(1H-indol-3-yl)ethan-1-ol
• AKOS016051439
• AKOS000123129
• 8-hydroxytryptamine

• Inchi： 1S/C10H12N2O/c11-5-10(13)8-6-12-9-4-2-1-3-7(8)9/h1-4,6,10,12-13H,5,11H2
• InChI Key： UMDWJYHTZUWTET-UHFFFAOYSA-N
• SMILES： OC(CN)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-amino-1-(1H-indol-3-yl)ethanol

Exploring 2-amino-1-(1H-indol-3-yl)ethanol (CAS No. 46168-27-8): A Versatile Indole Derivative with Broad Applications

The compound 2-amino-1-(1H-indol-3-yl)ethanol (CAS No. 46168-27-8) is a structurally unique indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines an indole ring with an ethanolamine side chain, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role as a precursor for neurologically active compounds, given the indole moiety's prevalence in neurotransmitters like serotonin.

Recent studies highlight the growing demand for indole-based scaffolds in drug discovery, especially for targeting G-protein-coupled receptors (GPCRs). The 2-amino-1-(1H-indol-3-yl)ethanol structure offers a versatile platform for modifications, enabling the development of novel central nervous system (CNS) therapeutics. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic chemistry perspective, CAS 46168-27-8 is often utilized in multicomponent reactions due to its reactive amino and hydroxyl groups. Its applications extend to catalysis and asymmetric synthesis, where it serves as a chiral building block. Industry professionals frequently search for "indole ethanolamine synthesis" or "46168-27-8 supplier," reflecting its commercial relevance in fine chemical production.

Environmental and green chemistry considerations have also shaped the discourse around this compound. Innovations in solvent-free synthesis and biocatalytic routes for 2-amino-1-(1H-indol-3-yl)ethanol production are gaining traction, addressing sustainability concerns. These advancements respond to queries like "eco-friendly indole derivative preparation"—a hot topic in academic and industrial forums.

Analytical characterization of 46168-27-8 typically involves HPLC-MS and NMR spectroscopy, with researchers emphasizing purity thresholds for biomedical applications. The compound’s crystalline properties and solubility profiles are critical parameters discussed in patents and publications, particularly for formulations requiring enhanced bioavailability.

In summary, 2-amino-1-(1H-indol-3-yl)ethanol exemplifies the intersection of medicinal chemistry and material science. Its adaptability to diverse synthetic pathways and relevance to neuropharmacology ensure its continued prominence in peer-reviewed studies and commercial catalogs. For those exploring "indole-3-ethanolamine derivatives" or "CAS 46168-27-8 applications," this compound remains a cornerstone of innovation.